Cas no 58718-38-0 (a-Neuraminic acid, N-acetyl-,9-[(2S)-2-hydroxypropanoate])

• Product Name: a-Neuraminic acid, N-acetyl-,9-[(2S)-2-hydroxypropanoate]
• CAS No: 58718-38-0
• MF: C₁₄H₂₃NO₁₁
• MW: 381.332525491714
• CID: 367727
• PubChem ID: 191486
• Update Time: 2025-04-19

a-Neuraminic acid, N-acetyl-,9-[(2S)-2-hydroxypropanoate] Chemical and Physical Properties

Names and Identifiers

• a-Neuraminic acid, N-acetyl-,9-[(2S)-2-hydroxypropanoate]
• N-acetyl-9-O-lactylneuraminic acid
• 9-O-Lactyl-N-acetylneuraminic acid
• 58718-38-0
• D-glycero-alpha-D-galacto-2-Nonulopyranosonic acid, 5-(acetylamino)-3,5-dideoxy-, 9-(2-hydroxypropanoate), (S)-
• N-Acetyl-9-O-L-lactylneuraminic acid
• (2R,4S,5R,6R)-5-acetamido-6-[(1R,2R)-1,2-dihydroxy-3-[(2S)-2-hydroxypropanoyl]oxypropyl]-2,4-dihydroxyoxane-2-carboxylic acid

• Inchi： 1S/C14H23NO11/c1-5(16)12(21)25-4-8(19)10(20)11-9(15-6(2)17)7(18)3-14(24,26-11)13(22)23/h5,7-11,16,18-20,24H,3-4H2,1-2H3,(H,15,17)(H,22,23)/t5-,7-,8+,9+,10+,11+,14+/m0/s1
• InChI Key： XXNWSGSWDRDYLR-ITLAUYTFSA-N
• SMILES： O1[C@@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](COC([C@H](C)O)=O)O)O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 381.127
• Monoisotopic Mass: 381.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 203Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 807.6°Cat760mmHg
• Flash Point: 442.2°C
• Refractive Index: 1.592